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Compound of Interest

Compound Name: 2-Aminocyclopentanol

Cat. No.: B113218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of the

chiral amino alcohol, (1S,2S)-2-aminocyclopentanol, and its hydrochloride salt. This

information is critical for its application in pharmaceutical synthesis, particularly as a chiral

building block and ligand in asymmetric synthesis.

Core Physical and Chemical Properties
(1S,2S)-2-aminocyclopentanol is a chiral compound with the amino and hydroxyl groups in a

trans configuration on a cyclopentane ring. The physical properties are often reported for its

more stable hydrochloride salt.
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Property
(1S,2S)-2-
Aminocyclopentanol

(1S,2S)-2-
Aminocyclopentanol
Hydrochloride

Molecular Formula C₅H₁₁NO C₅H₁₂ClNO

Molecular Weight 101.15 g/mol [1] 137.61 g/mol [2]

Appearance - White crystalline solid

Melting Point Not widely reported 155-160 °C[3]

Boiling Point Not widely reported 220.9 °C at 760 mmHg

Optical Rotation ([α]D) Not widely reported
+32° to +36° (c=1 in H₂O)

(inferred)

pKa Data not available Data not available

Solubility Data not available

Soluble in water and alcohol;

slightly soluble in non-polar

solvents[3]

Note on Optical Rotation: The specific rotation for the enantiomer, (1R,2R)-2-
aminocyclopentanol hydrochloride, is reported as -32° to -36° (c=1 in H₂O)[4]. As

enantiomers have equal and opposite optical rotations, the value for the (1S,2S) enantiomer

can be inferred to be +32° to +36°.

Experimental Protocols
Detailed methodologies for determining the key physical properties of (1S,2S)-2-
aminocyclopentanol and its salts are outlined below.

Melting Point Determination
The melting point is a critical indicator of purity. A sharp melting range typically signifies a high-

purity compound.

Methodology: Capillary Method
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Sample Preparation: A small, dry sample of (1S,2S)-2-aminocyclopentanol hydrochloride is

finely powdered.

Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,

sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block or oil bath with a thermometer and a viewing lens.

Heating and Observation: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per

minute) as it approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears (onset of melting)

and the temperature at which the entire solid has turned into a clear liquid (completion of

melting) are recorded as the melting range.

Optical Rotation Measurement
Optical rotation is a fundamental property of chiral molecules and is determined using a

polarimeter.

Methodology: Polarimetry

Solution Preparation: A precise concentration of (1S,2S)-2-aminocyclopentanol
hydrochloride is prepared by dissolving a known mass of the compound in a specific volume

of a suitable solvent (e.g., water).

Polarimeter Calibration: The polarimeter is calibrated using a blank solvent-filled cell to set

the zero point.

Sample Measurement: The prepared solution is placed in a sample cell of a known path

length (typically 1 decimeter). The cell is placed in the polarimeter, and the angle of rotation

of plane-polarized light (usually from a sodium D-line source, 589 nm) is measured at a

controlled temperature (e.g., 20 °C).

Calculation of Specific Rotation: The specific rotation [α] is calculated using the formula: [α] =

α / (l × c) where:
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α is the observed rotation in degrees.

l is the path length in decimeters (dm).

c is the concentration in g/mL.

pKa Determination
The pKa value indicates the acidity of the protonated amino group and the hydroxyl group.

Methodology: Potentiometric Titration

Solution Preparation: A solution of (1S,2S)-2-aminocyclopentanol is prepared in water or a

suitable solvent system at a known concentration.

Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a

magnetic stirrer. A standardized solution of a strong acid (e.g., HCl) or a strong base (e.g.,

NaOH) is placed in a burette.

Titration: The titrant is added to the amino alcohol solution in small, precise increments. After

each addition, the solution is allowed to equilibrate, and the pH is recorded.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa value corresponds to the pH at the half-equivalence point, where half of the

amino or hydroxyl groups have been neutralized. For an amino alcohol, two pKa values may

be determined, one for the ammonium group and one for the hydroxyl group.

Solubility Assessment
Determining the solubility in various solvents is crucial for reaction setup, purification, and

formulation development.

Methodology: Equilibrium Shake-Flask Method

Sample Preparation: An excess amount of solid (1S,2S)-2-aminocyclopentanol
hydrochloride is added to a known volume of the solvent of interest (e.g., water, ethanol) in a

sealed vial.
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Equilibration: The vials are agitated in a temperature-controlled shaker for a sufficient period

(e.g., 24-48 hours) to ensure that equilibrium between the dissolved and undissolved solute

is reached.

Phase Separation: After equilibration, the vials are left undisturbed to allow the excess solid

to settle. An aliquot of the supernatant is carefully removed and filtered to remove any

undissolved particles.

Concentration Analysis: The concentration of the dissolved compound in the filtered solution

is determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC), against a calibrated standard curve.

Solubility Determination: The determined concentration represents the saturation solubility of

the compound in that specific solvent at the given temperature.

Visualizing the Experimental Workflow
The following diagram illustrates the logical workflow for the comprehensive determination of

the physical properties of a chiral compound like (1S,2S)-2-aminocyclopentanol.
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Workflow for Physical Property Determination of (1S,2S)-2-Aminocyclopentanol
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Caption: Experimental workflow for determining the physical properties of (1S,2S)-2-
aminocyclopentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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